Cas no 1208-75-9 (1-Benzylazepan-4-one)

• Product Name: 1-Benzylazepan-4-one
• CAS No: 1208-75-9
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD04038554
• CID: 41084
• PubChem ID: 1514350
• Update Time: 2025-04-18

1-Benzylazepan-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzylazepan-4-one
• 1-Benzylhexahydro-4H-azepin-4-one
• 1-Benzyl-azepan-4-one
• 1-BENZYL-HEXAHYDRO-4H-AZEPIN-4-ONE
• 4H-Azepin-4-one, hexahydro-1-(phenylmethyl)-
• 1-benzyl-4-azepanone
• 1-BENZYLHEXAHYDRO-4-AZEPINONE
• 4H-Azepin-4-one,hexahydro-1-(phenylmethyl)-
• N-benzylazepane-4-one
• PubChem19176
• 1-benzyl-azepane-4-one
• 1-benzylazacycloheptan-4-one
• 1-benzyl-hexahydro-4-azepinone
• RRVIUDRKTCAHQZ-UHFFFAOYSA-N
• 1-Benzylhexahydro-1H-azepine-4-one
• RP26036
• AM20020293
• SCHEMBL484888
• MFCD04038554
• 1-(Phenylmethyl)hexahydro-4H-azepin-4-one
• J-504314
• 1-Benzyl-4-azepanone hydrochloride
• hexahydro-1-(phenylmethyl)-4H-azepin-4-one
• AKOS005208179
• 1208-75-9
• CS-0002391
• FT-0646877
• SY004512
• SS-3274
• AC-26364
• DTXSID20363866
• EN300-84529
• 1-Benzyl-hexahydro-4H-azepin-4-one, AldrichCPR
• DB-012813

• MDL： MFCD04038554
• Inchi： 1S/C13H17NO/c15-13-7-4-9-14(10-8-13)11-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2
• InChI Key： RRVIUDRKTCAHQZ-UHFFFAOYSA-N
• SMILES： O=C1CCCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 203.13100
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.069
• Boiling Point: 318.7°Cat760mmHg
• Flash Point: 137.1℃
• Refractive Index: 1.549
• PSA: 20.31000
• LogP: 2.17950